Cas no 2580210-76-8 (Methyl 2-(2-aminoadamantan-2-yl)acetate)

• Product Name: Methyl 2-(2-aminoadamantan-2-yl)acetate
• CAS No: 2580210-76-8
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 5660921
• PubChem ID: 165886275
• Update Time: 2023-09-11

Methyl 2-(2-aminoadamantan-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-aminoadamantan-2-yl)acetate
• 2580210-76-8
• EN300-27728119
• Methyl 2-(2-aminoadamantan-2-yl)acetate

• Inchi： 1S/C13H21NO2/c1-16-12(15)7-13(14)10-3-8-2-9(5-10)6-11(13)4-8/h8-11H,2-7,14H2,1H3
• InChI Key： LQDVRWDQEJTPKC-UHFFFAOYSA-N
• SMILES： O(C)C(CC1(C2CC3CC(C2)CC1C3)N)=O

Computed Properties

• Exact Mass: 223.157228913g/mol
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų